Cas no 21156-44-5 (trans-4-Fluoropyrrolidine-2-carboxylic acid)

• Product Name: trans-4-Fluoropyrrolidine-2-carboxylic acid
• CAS No: 21156-44-5
• MF: C₅H₈FNO₂
• MW: 133.120924949646
• MDL: MFCD07366527
• CID: 51730
• PubChem ID: 7023050
• Update Time: 2025-07-27

trans-4-Fluoropyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• trans-4-Fluoropyrrolidine-2-carboxylic acid
• (2S,4R)-4-FLUOROPYRROLIDINE-2-CARBOXYLIC ACID
• (2s.4R)-4-Fluoropyrrolidine-2-carboxylic acid
• Proline, 4-fluoro-, trans- (8CI)
• (2S,4R)-4-Fluoro-2-pyrrolidinecarboxylic acid
• (4R)-4-Fluor-L-prolin
• (4R)-4-Fluoro-L-proline
• L-proline, 4-fluoro-, (4R)-
• AS-45757
• AT36368
• (2S,4R)-4-Fluoropyrrolidine-2-carboxylicacid
• ZIWHMENIDGOELV-DMTCNVIQSA-N
• AC-33232
• (2S, 4R)-4-Fluoroproline
• H-Pro(4-F)-OH
• BL003740
• (2S,4R)-4-FLUORO-PYRROLIDINE-2-CARBOXYLIC ACID
• PD197169
• F0818
• trans-4-Fluoro-l-proline
• AKOS006282505
• HY-W044620
• CS-0037623
• Q27460382
• 21156-44-5
• A817629
• MFCD02683982
• SCHEMBL305909
• (2S,4R)-4-fluoropyrrolidine-2-carboxylic acid, AldrichCPR
• DTXSID801313977
• AC-14453
• AMY13640
• AKOS005063376
• 2507-61-1
• AC-2246
• CHEMBL1232810
• rel-((2S,4R)-4-Fluoropyrrolidine-2-carboxylic acid),labeled with tritium
• W-206921
• EN300-89701
• (2S,4R)-4-Fluoro-pyrrolidine-2-carboxylic acid;(2S,4R)-4-Fluoropyrrolidine-2-carboxylic acid
• C5H8FNO2
• MFCD06738458
• 6745-32-0
• H-TRANS-4-FLUORO-PRO-OH
• DB-001430

• MDL： MFCD07366527
• Inchi： 1S/C5H8FNO2/c6-3-1-4(5(8)9)7-2-3/h3-4,7H,1-2H2,(H,8,9)/t3-,4+/m1/s1
• InChI Key： ZIWHMENIDGOELV-DMTCNVIQSA-N
• SMILES： F[C@H]1CN[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 133.05394
• Monoisotopic Mass: 133.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives